Cas no 70646-67-2 (2-(1-(3,4-Dichlorophenyl)ethyl)-6-methyl-4,5-dihydropyridazin-3(2H)-one)

• Product Name: 2-(1-(3,4-Dichlorophenyl)ethyl)-6-methyl-4,5-dihydropyridazin-3(2H)-one
• CAS No: 70646-67-2
• MF: C₁₃H₁₄Cl₂N₂O
• MW: 285.169061183929
• CID: 3167034
• PubChem ID: 12489389
• Update Time: 2025-08-05

2-(1-(3,4-Dichlorophenyl)ethyl)-6-methyl-4,5-dihydropyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 2-[1-(3,4-dichlorophenyl)ethyl]-6-methyl-2,3,4,5-tetrahydropyridazin-3-one
• 2-(1-(3,4-Dichlorophenyl)ethyl)-6-methyl-4,5-dihydropyridazin-3(2H)-one
• 70646-67-2

• Inchi： 1S/C13H14Cl2N2O/c1-8-3-6-13(18)17(16-8)9(2)10-4-5-11(14)12(15)7-10/h4-5,7,9H,3,6H2,1-2H3
• InChI Key： ZLOQKXWLUCPNOX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C)N1C(CCC(C)=N1)=O)Cl

Computed Properties

• Exact Mass: 284.0483185Da
• Monoisotopic Mass: 284.0483185Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(1-(3,4-Dichlorophenyl)ethyl)-6-methyl-4,5-dihydropyridazin-3(2H)-one

Introduction to 2-(1-(3,4-Dichlorophenyl)ethyl)-6-methyl-4,5-dihydropyridazin-3(2H)-one (CAS No. 70646-67-2) and Its Emerging Applications in Chemical Biology

The compound 2-(1-(3,4-Dichlorophenyl)ethyl)-6-methyl-4,5-dihydropyridazin-3(2H)-one (CAS No. 70646-67-2) represents a significant advancement in the field of chemical biology, particularly in the design and development of novel pharmacological agents. This heterocyclic scaffold has garnered considerable attention due to its structural complexity and potential biological activity. The presence of a dihydropyridazinone core, combined with a 3,4-dichlorophenyl substituent and a methyl group at the 6-position, endows the molecule with unique physicochemical properties that make it an attractive candidate for further investigation.

Recent studies have highlighted the importance of dihydropyridazinones as bioactive molecules. These compounds exhibit a broad spectrum of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The 3,4-dichlorophenyl moiety is particularly noteworthy, as it has been shown to enhance binding affinity to biological targets by improving lipophilicity and electronic distribution. This feature is crucial for drug design, where optimal interaction with target proteins is essential for efficacy.

In the context of modern drug discovery, the synthesis and characterization of 2-(1-(3,4-Dichlorophenyl)ethyl)-6-methyl-4,5-dihydropyridazin-3(2H)-one have been facilitated by advances in organic synthesis techniques. The development of efficient methodologies for constructing complex heterocyclic systems has enabled researchers to explore novel molecular architectures with tailored biological activities. For instance, the use of transition-metal-catalyzed cross-coupling reactions has streamlined the introduction of functional groups at specific positions within the molecule, allowing for precise control over its pharmacophore.

One of the most compelling aspects of this compound is its potential application in the treatment of chronic diseases. Emerging research suggests that dihydropyridazinones may modulate key signaling pathways involved in inflammation and cell proliferation. The methyl group at the 6-position plays a critical role in stabilizing the molecular conformation, which can influence binding interactions with biological targets. Additionally, computational studies have predicted that this compound may exhibit favorable pharmacokinetic properties, including good solubility and metabolic stability.

The dihydropyridazinone core itself is a well-studied pharmacophore with demonstrated therapeutic potential. Its ability to engage with various enzymes and receptors has been exploited in the development of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The structural flexibility of this scaffold allows for modifications that can fine-tune its biological activity without compromising its overall efficacy. This adaptability makes it an invaluable tool for medicinal chemists seeking to develop next-generation therapeutics.

Recent preclinical studies have provided compelling evidence for the biological activity of 2-(1-(3,4-Dichlorophenyl)ethyl)-6-methyl-4,5-dihydropyridazin-3(2H)-one. In vitro assays have demonstrated its ability to inhibit specific enzymes associated with inflammatory pathways, suggesting potential therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, animal models have shown promising results regarding its anti-proliferative effects on cancer cell lines. These findings underscore the compound's promise as a lead molecule for further drug development.

The synthesis of this compound involves multiple steps that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the dihydropyridazinone ring system, followed by functional group transformations to introduce the 3,4-dichlorophenyl and methyl substituents. Advances in catalytic methods have allowed for more efficient and sustainable synthetic routes, reducing waste and improving yields. These developments are in line with global efforts to promote green chemistry principles in drug discovery.

The role of computational chemistry in optimizing this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding modes and interactions with biological targets. By leveraging high-performance computing resources, researchers can simulate how this molecule interacts with proteins and nucleic acids at an atomic level. This information is critical for guiding structural modifications aimed at enhancing potency and selectivity.

Future directions for research on 2-(1-(3,4-Dichlorophenyl)ethyl)-6-methyl-4,5-dihydropyridazin-3(2H)-one include exploring its mechanism of action in greater detail. Understanding how this compound modulates cellular processes will provide valuable insights into its therapeutic potential and help identify possible side effects or off-target interactions. Additionally, formulation studies are needed to assess its bioavailability and develop suitable delivery systems for clinical applications.

The broader implications of this research extend beyond individual compounds to the advancement of chemical biology as a discipline. The development of novel heterocyclic scaffolds like dihydropyridazinones exemplifies how interdisciplinary approaches can lead to innovative solutions in drug discovery. By integrating insights from organic chemistry, biochemistry, and computational science, researchers can accelerate the identification and optimization of bioactive molecules.

In conclusion,2-(1-(3,4-Dichlorophenyl)ethyl)-6-methyl-4,5-dihydropyridazin-3(2H)-one (CAS No. 70646-67-2) represents a promising candidate for further therapeutic development due to its unique structural features and demonstrated biological activity. Ongoing research efforts are focused on elucidating its mechanism of action and optimizing its pharmacological properties through both experimental synthesis and computational modeling.